Cas no 1312455-22-3 (tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• CAS No: 1312455-22-3
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2091081
• PubChem ID: 66564635
• Update Time: 2025-05-20

tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• DB-361592
• 2-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl2-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• A1-45582
• tert-butyl 2-[[(2-chloroacetyl)amino]methyl]piperidine-1-carboxylate
• TERT-BUTYL 2-[(2-CHLOROACETAMIDO)METHYL]PIPERIDINE-1-CARBOXYLATE
• SCHEMBL2051994
• WTYTWVCBFXCNKC-UHFFFAOYSA-N
• 1312455-22-3
• G70496
• AKOS024463218

• MDL： MFCD21093037
• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-7-5-4-6-10(16)9-15-11(17)8-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： WTYTWVCBFXCNKC-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CCCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 290.1397203g/mol
• Monoisotopic Mass: 290.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate

Introduction to Tert-Butyl 2-((2-Chloroacetamido)methyl)piperidine-1-carboxylate (CAS No. 1312455-22-3)

Tert-Butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate, with the CAS number 1312455-22-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse applications in medicinal chemistry due to its structural flexibility and biological activity. The presence of a tert-butyl group and a chloroacetamido side chain in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores due to their ability to modulate biological pathways effectively. The specific arrangement of functional groups in Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate makes it a promising candidate for further exploration in drug discovery. Specifically, the chloroacetamido moiety can serve as a versatile handle for chemical modifications, enabling the synthesis of more complex structures with tailored biological activities.

The compound's molecular formula and structural features suggest potential applications in the development of small-molecule drugs targeting various therapeutic areas. For instance, piperidine derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The tert-butyl group, known for its steric hindrance properties, can enhance the metabolic stability of drug candidates, making them more suitable for oral administration.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of piperidine-based compounds for their binding affinity to biological targets. Studies have shown that Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate exhibits promising interactions with enzymes and receptors involved in key metabolic pathways. This has opened up new avenues for its use as a scaffold in structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

In addition to its pharmaceutical potential, Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate has shown promise in material science applications. Its unique structural features make it a candidate for designing novel polymers and functional materials with specific properties. For example, incorporating this compound into polymer backbones can enhance thermal stability and mechanical strength, making it useful in high-performance materials.

The compound's solubility profile and physicochemical properties are also critical factors to consider in its application range. Research has indicated that Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate exhibits moderate solubility in organic solvents commonly used in pharmaceutical formulations. This characteristic is advantageous for formulating drug delivery systems that require precise control over solubility and release kinetics.

Ethical considerations and regulatory compliance are paramount when developing new chemical entities like Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate. Rigorous toxicological studies are essential to assess its safety profile before proceeding to clinical trials. Collaborative efforts between chemists, biologists, and regulatory experts ensure that the compound meets stringent quality standards required for pharmaceutical use.

The future prospects of Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate are vast, given its versatility as a building block in medicinal chemistry. Ongoing research aims to explore its potential in treating complex diseases by modifying its core structure through innovative synthetic strategies. The integration of artificial intelligence (AI) tools into drug discovery pipelines is expected to accelerate the identification of novel derivatives with enhanced therapeutic efficacy.

In conclusion, Tert-butyl 2-((2-chloroacetamido)methyl)piperidine-1-carboxylate (CAS No. 1312455-22-3) represents a significant advancement in chemical research with broad applications across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in pharmaceutical development, material science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global health challenges.